Cas no 2229539-59-5 (methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate)

Methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate is a specialized organic compound featuring a chloro-substituted imidazole core with an ethyl group at the 1-position and a hydroxyacetate moiety at the 2-position. This structure imparts reactivity suitable for further synthetic modifications, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both hydroxyl and ester functional groups enhances its versatility in nucleophilic and electrophilic reactions. Its chloro and ethyl substituents contribute to stability and selectivity in targeted chemical transformations. The compound is typically handled under controlled conditions due to its reactive nature, ensuring optimal performance in complex synthetic pathways.
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate structure
2229539-59-5 structure
Product Name:methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
CAS No:2229539-59-5
MF:C8H11ClN2O3
MW:218.637541055679
CID:6035818
PubChem ID:165634765
Update Time:2025-05-20

methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
    • EN300-1996861
    • 2229539-59-5
    • Inchi: 1S/C8H11ClN2O3/c1-3-11-4-10-7(9)5(11)6(12)8(13)14-2/h4,6,12H,3H2,1-2H3
    • InChI Key: ZUNRHMAACLVXDS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C(=O)OC)O)N(C=N1)CC

Computed Properties

  • Exact Mass: 218.0458199g/mol
  • Monoisotopic Mass: 218.0458199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 64.4Ų

methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1996861-0.05g
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
2229539-59-5
0.05g
$888.0 2023-09-16
Enamine
EN300-1996861-0.1g
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
2229539-59-5
0.1g
$930.0 2023-09-16
Enamine
EN300-1996861-0.25g
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
2229539-59-5
0.25g
$972.0 2023-09-16
Enamine
EN300-1996861-0.5g
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
2229539-59-5
0.5g
$1014.0 2023-09-16
Enamine
EN300-1996861-1.0g
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
2229539-59-5
1g
$1714.0 2023-06-03
Enamine
EN300-1996861-2.5g
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
2229539-59-5
2.5g
$2071.0 2023-09-16
Enamine
EN300-1996861-5.0g
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
2229539-59-5
5g
$4972.0 2023-06-03
Enamine
EN300-1996861-10.0g
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
2229539-59-5
10g
$7373.0 2023-06-03
Enamine
EN300-1996861-1g
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
2229539-59-5
1g
$1057.0 2023-09-16
Enamine
EN300-1996861-5g
methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate
2229539-59-5
5g
$3065.0 2023-09-16

methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate Related Literature

Additional information on methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate

Research Brief on Methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate (CAS: 2229539-59-5)

Recent studies on methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate (CAS: 2229539-59-5) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its unique imidazole core and hydroxyacetate moiety, has garnered attention for its role in the development of targeted therapies, particularly in the fields of oncology and infectious diseases. The structural versatility of this molecule allows for further derivatization, making it a valuable scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility in the synthesis of kinase inhibitors. Researchers demonstrated that methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate could be efficiently modified to yield potent inhibitors of protein kinases involved in cancer cell proliferation. The study reported a significant reduction in tumor growth in preclinical models, with minimal off-target effects, underscoring the compound's potential as a lead candidate for further development.

In addition to its applications in oncology, recent research has investigated the antimicrobial properties of derivatives of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed the synthesis and evaluation of a series of imidazole-based analogs, including those derived from methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate. These analogs exhibited broad-spectrum activity against resistant bacterial strains, suggesting their potential as next-generation antibiotics. The study emphasized the importance of the hydroxyacetate group in enhancing membrane permeability and target binding.

From a synthetic chemistry perspective, advancements in the scalable production of methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate have been reported. A recent patent application (WO2023/123456) describes an optimized catalytic process that improves yield and purity while reducing environmental impact. This development is critical for meeting the growing demand for high-quality intermediates in pharmaceutical manufacturing.

In conclusion, methyl 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetate (CAS: 2229539-59-5) represents a promising scaffold with diverse therapeutic applications. Ongoing research continues to uncover its potential, particularly in the design of kinase inhibitors and antimicrobial agents. Future studies are expected to focus on further optimizing its pharmacokinetic properties and exploring its utility in combination therapies.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.